Cas no 166316-48-9 (4-(2-carboxyethyl)phenylboronic acid)

• Product Name: 4-(2-carboxyethyl)phenylboronic acid
• CAS No: 166316-48-9
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD01318119
• CID: 65749
• PubChem ID: 3863484
• Update Time: 2025-04-18

4-(2-carboxyethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Boronophenyl)propanoic acid
• 3-(4-Boronophenyl)propionic acid~4-(2-Carboxyethyl)phenylboronic acid
• 4-(2-CARBOXYETHYL)BENZENEBORONIC ACID
• 4-boronoBenzenepropanoic acid
• RARECHEM AH PB 0082
• 3-(4-BORONOPHENYL)PROPIONIC ACID
• 4-(2-CARBOXYETHYL)PHENYLBORONIC ACID
• 3-[4-(dihydroxyboranyl)phenyl]propanoic acid
• 3-(4-Boronophenyl)propanoic acid, 3-(4-Boronophenyl)propionic acid
• VPSARXNVXCRDIV-UHFFFAOYSA-N
• 3-(4-boronophenyl)-propanoic acid
• AB08635
• AS-61157
• FT-0616518
• BENZENEPROPANOIC ACID, 4-BORONO-
• AKOS006228214
• 4-(2-carboxyethyl) benzene boronic acid
• 4-(2-carboxyethyl)phenyl boronic acid
• 166316-48-9
• A810716
• CS-0174548
• 4-(2-Carboxyethyl)benzeneboronicacid
• DTXSID60397544
• MFCD01318119
• [4-(2-carboxyethyl)phenyl]boronic acid
• AMY29916
• 4-(2-carboxyethyl)benzene boronic acid
• E77002
• SCHEMBL363489
• EN300-7381773
• 4-(2-carboxyethyl)benzeneboronic acid, AldrichCPR
• 4-(2-Carboxyethyl)phenylboronicacid
• DB-016029
• 4-(2-carboxyethyl)phenylboronic acid

• MDL： MFCD01318119
• Inchi： 1S/C9H11BO4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-2,4-5,13-14H,3,6H2,(H,11,12)
• InChI Key： VPSARXNVXCRDIV-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(B(O)O)=CC=1)=O
• BRN： 9198524

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 158-160°C
• Boiling Point: 419.2±47.0 °C at 760 mmHg
• Flash Point: 207.3±29.3 °C
• Refractive Index: 1.56
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 77.76000
• LogP: -0.61640
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not determined

4-(2-carboxyethyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids